Cas no 497258-67-0 (Benzoic acid, 3-[(R)-borono[(2-thienylacetyl)amino]methyl]-)

• Product name: Benzoic acid, 3-[(R)-borono[(2-thienylacetyl)amino]methyl]-
• CAS No: 497258-67-0
• MF: C₁₄H₁₄BNO₅S
• MW: 319.140662670136
• CID: 1528545
• PubChem ID: 5289377

Benzoic acid, 3-[(R)-borono[(2-thienylacetyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(R)-borono[(2-thienylacetyl)amino]methyl]-
• 3-[(R)-borono-[(2-thiophen-2-ylacetyl)amino]methyl]benzoic acid
• 3-[(R)-borono-[[2-(2-thienyl)acetyl]amino]methyl]benzoic acid
• DTXSID20415359
• 3-{(R)-(dihydroxyboranyl)[(thiophen-2-ylacetyl)amino]methyl}benzoic acid
• 497258-67-0
• starbld0019513
• SM23
• (R)-3-(borono(2-(thiophen-2-yl)acetamido)methyl)benzoic acid
• BDBM152694
• DB08551
• Q27097751
• SCHEMBL1624747
• 3-[(R)-(dihydroxyboranyl)[2-(thiophen-2-yl)acetamido]methyl]benzoic acid
• CHEMBL257468
• NS00073554
• (1R)-1-(2-THIENYLACETYLAMINO)-1-(3-CARBOXYPHENYL)METHYLBORONIC ACID
• PD004336
• 3-{(R)-(Dihydroxyboryl)[(2-thienylacetyl)amino]methyl}benzoic acid

• Inchi： InChI=1S/C14H14BNO5S/c17-12(8-11-5-2-6-22-11)16-13(15(20)21)9-3-1-4-10(7-9)14(18)19/h1-7,13,20-21H,8H2,(H,16,17)(H,18,19)/t13-/m0/s1
• InChI Key： HQLQTGGLHBYZSA-ZDUSSCGKSA-N
• SMILES： B(C(C1=CC(=CC=C1)C(=O)O)NC(=O)CC2=CC=CS2)(O)O

Computed Properties

• Exact Mass: 318.07222
• Monoisotopic Mass: 319.0685739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 106.86